Cas no 2179087-16-0 (1H-2-Benzopyran-4-amine, 3,4-dihydro-, hydrochloride (1:1), (4S)-)

• Product Name: 1H-2-Benzopyran-4-amine, 3,4-dihydro-, hydrochloride (1:1), (4S)-
• CAS No: 2179087-16-0
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6006681
• PubChem ID: 165468094
• Update Time: 2023-12-27

1H-2-Benzopyran-4-amine, 3,4-dihydro-, hydrochloride (1:1), (4S)- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-4-amine, 3,4-dihydro-, hydrochloride (1:1), (4S)-
• 2179087-16-0
• (4S)-3,4-dihydro-1H-2-benzopyran-4-amine hydrochloride
• EN300-37399537

• Inchi： 1S/C9H11NO.ClH/c10-9-6-11-5-7-3-1-2-4-8(7)9;/h1-4,9H,5-6,10H2;1H/t9-;/m1./s1
• InChI Key： RLECIOZWNPNKKL-SBSPUUFOSA-N
• SMILES： Cl.O1CC2C=CC=CC=2[C@@H](C1)N

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų